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Compound of Interest

Compound Name: AKTide-2T

Cat. No.: B561564

Application Notes and Protocols for AKTide-2T

For Researchers, Scientists, and Drug Development Professionals

Introduction

AKTide-2T is a synthetic peptide that serves as a highly specific substrate for Akt (also known
as Protein Kinase B or PKB), a serine/threonine-specific protein kinase that plays a critical role
in key cellular processes such as glucose metabolism, apoptosis, cell proliferation, and
angiogenesis. The amino acid sequence of AKTide-2T, ARKRERTYSFGHHA, is optimized for
phosphorylation by Akt, making it an invaluable tool for the in vitro characterization of Akt
kinase activity and for the screening of Akt inhibitors. This document provides detailed
guidelines for the proper handling, storage, and use of AKTide-2T in experimental settings.
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Property Value Source
) ) Ala-Arg-Lys-Arg-Glu-Arg-Thr-

Amino Acid Sequence o [1]
Tyr-Ser-Phe-Gly-His-His-Ala

Molecular Weight 1715.89 g/mol [2]

CAS Number 324029-01-8 [2]

Purity >95% by HPLC [3]
Off-white solid, supplied as a

Form [3]

trifluoroacetate salt

Solubility and Storage

Proper solubility and storage are critical for maintaining the stability and activity of AKTide-2T.

Solubility Data

Solvent Concentration Source
Water 1 mg/mL [2][4]
DMSO 5 mg/mL [3]
Storage Conditions
Storage . Special
Form Stability . Source
Temperature Instructions
Lyophilized .
-20°C Store desiccated.  [2][3]
Powder
Stock solutions Aliquot to avoid
Reconstituted
] -20°C are stable for up repeated freeze- [3]
Solution
to 3 months. thaw cycles.
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AKTide-2T is a substrate for Akt, a central node in the PI3K/Akt signaling pathway. This
pathway is activated by growth factors and other extracellular signals, leading to the
phosphorylation and activation of Akt. Activated Akt then phosphorylates a multitude of
downstream targets, including AKTide-2T in an in vitro setting, to regulate diverse cellular
functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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